N-methyl-3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride

• IUPAC Name: N-methyl-3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-amine;hydrochloride
• InChI: InChI=1S/C7H10F3N.ClH/c1-11-6-2-5(3-6,4-6)7(8,9)10;/h11H,2-4H2,1H3;1H
• InChI Key: IGHOJYVLQGZJQI-UHFFFAOYSA-N
• Canonical SMILES: CNC12CC(C1)(C2)C(F)(F)F.Cl
• Molecular Formula: C7H11ClF3N
• Molecular Weight: 201.62 g/mol
• CAS No.: 1886967-16-3

Description

N-methyl-3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride is a useful research compound. Its molecular formula is C7H11ClF3N and its molecular weight is 201.62. The purity is usually 95%.
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Scientific Research Applications

Bioisostere Applications

Bicyclo[1.1.1]pentanes, such as N-methyl-3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride, are recognized for their use as bioisosteres in medicinal chemistry. These compounds can effectively replace aromatic rings, tert-butyl groups, and alkynes in molecular structures, offering unique properties for drug development. For instance, the aminoalkylation of [1.1.1]propellane provides an efficient method to incorporate various pharmaceutically relevant amines onto the bicyclo[1.1.1]pentane scaffold, enhancing the synthesis of important bicyclo[1.1.1]pentan-1-amine building blocks (Hughes et al., 2019).

Synthesis Methods

Several methods have been developed to synthesize bicyclo[1.1.1]pentan-1-amine, an essential moiety in medicinal chemistry. One such method involves the reduction of 1-azido-3-iodobicyclo[1.1.1]pentane, offering a flexible and scalable alternative to synthesize this compound (Goh et al., 2014). Another innovative method is the photochemical formal (4 + 2)-cycloaddition of imine-substituted bicyclo[1.1.1]pentanes with alkenes, converting them to polysubstituted bicyclo[3.1.1]heptan-1-amines (Harmata et al., 2021).

Bicyclic Carbon Skeletons in Drug Design

The utility of bicyclo[1.1.1]pentane motifs in drug design has been highlighted due to their ability to impact key physicochemical properties. Their synthesis and conversion into various complex primary amine building blocks have been studied, indicating their potential as versatile building blocks in medicinal chemistry (Harmata et al., 2020).

Novel Synthesis Platforms

The development of new synthesis platforms for bicyclo[1.1.1]pentane derivatives is crucial. For example, continuous flow-enabled synthesis of bench-stable bicyclo[1.1.1]pentane trifluoroborate salts and their utilization in metallaphotoredox cross-couplings have been explored (VanHeyst et al., 2020).

Multi-Component Reactions

The radical multicomponent carboamination of [1.1.1]propellane has been developed to synthesize multifunctionalized bicyclo[1.1.1]pentane derivatives. This process features mild conditions and one-pot operation, offering an efficient route for the synthesis of these derivatives, including 3-substituted bicyclo[1.1.1]pentane-amines (Kanazawa et al., 2017).